N-(3-chloro-4-methylphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(2-methyl-6-pyridin-4-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17ClN4OS/c1-12-3-4-15(9-16(12)20)24-18(25)11-26-19-10-17(22-13(2)23-19)14-5-7-21-8-6-14/h3-10H,11H2,1-2H3,(H,24,25)
• InChI Key: XDZRBUABIVYYOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NC(=C2)C3=CC=NC=C3)C)Cl
• Molecular Formula: C19H17ClN4OS
• Molecular Weight: 384.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((2-methyl-6-(pyridin-4-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17ClN4OS and its molecular weight is 384.88. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues and Carcinogenic Evaluation

Thiophene analogues, sharing structural similarities with various chemical compounds, have been synthesized and evaluated for potential carcinogenicity. Studies on these compounds, such as 5-p-acetamidophenyl-2-thiophenamine and N-(5-phenylthiophen-2-yl)acetamide, have highlighted their activity profiles in vitro, suggesting potential risks and necessitating further in vivo evaluation to ascertain their carcinogenic potential (Ashby et al., 1978).

Hybrid Catalysts in Synthesis

Hybrid catalysts play a crucial role in synthesizing structurally complex and biologically significant molecules. The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, for example, involves various hybrid catalysts, including organocatalysts and nanocatalysts, highlighting the importance of catalyst selection in chemical synthesis for pharmaceutical and medicinal applications (Parmar et al., 2023).

Metabotropic Glutamate Receptor Antagonists

Research on metabotropic glutamate receptor subtype 5 (mGluR5) antagonists, such as MPEP and MTEP, underlines the significance of selective inhibition in neurodegeneration, addiction, anxiety, and pain management. These studies shed light on the therapeutic potential of targeting specific receptor subtypes within the central nervous system (Lea & Faden, 2006).

Bioactive Optical Sensors

Furanyl- or thienyl-substituted nucleobases and nucleosides have been identified as key elements in the design of optical sensors and exhibit a wide range of biological and medicinal applications. These compounds, through their ability to form coordination and hydrogen bonds, are utilized as sensing probes, demonstrating the intersection of organic chemistry and sensor technology (Ostrowski, 2022).

Optoelectronic Materials

The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems is invaluable for creating novel optoelectronic materials. These materials find applications in organic light-emitting diodes (OLEDs), photoelectric conversion elements, and sensors, showcasing the role of heterocyclic compounds in advancing optoelectronic technology (Lipunova et al., 2018).